Cas no 1254514-00-5 (1,6-Dibromoisoquinoline)

1,6-Dibromoisoquinoline structure

1,6-Dibromoisoquinoline structure

Product Name:1,6-Dibromoisoquinoline

CAS No:1254514-00-5

MF:C₉H₅Br₂N

MW:286.950700521469

CID:3160419

PubChem ID:97044036

Update Time:2025-04-21

1,6-Dibromoisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1,6-Dibromoisoquinoline
- D80052
- EN300-398091
- DB-161965
- 1254514-00-5
- MFCD18426471
- Inchi： 1S/C9H5Br2N/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
- InChI Key： UZACKZSZCGYJJJ-UHFFFAOYSA-N
- SMILES： BrC1C2C=CC(=CC=2C=CN=1)Br

Computed Properties

Exact Mass: 286.87682g/mol
Monoisotopic Mass: 284.87887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 12.9Å²

1,6-Dibromoisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D302299-250mg	1,6-Dibromoisoquinoline	1254514-00-5	95%	250mg	¥1286.90	2023-09-03
TRC	D199145-250mg	1,6-Dibromoisoquinoline	1254514-00-5		250mg	$ 975.00	2022-06-05
TRC	D199145-500mg	1,6-Dibromoisoquinoline	1254514-00-5		500mg	$ 1625.00	2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X86745-250mg	1,6-Dibromoisoquinoline	1254514-00-5	95%	250mg	¥1428.0	2023-09-05
Enamine	EN300-398091-0.05g	1,6-dibromoisoquinoline	1254514-00-5		0.05g	$554.0	2023-03-02
Enamine	EN300-398091-0.1g	1,6-dibromoisoquinoline	1254514-00-5		0.1g	$582.0	2023-03-02
Enamine	EN300-398091-0.25g	1,6-dibromoisoquinoline	1254514-00-5		0.25g	$608.0	2023-03-02
Enamine	EN300-398091-0.5g	1,6-dibromoisoquinoline	1254514-00-5		0.5g	$634.0	2023-03-02
Enamine	EN300-398091-1.0g	1,6-dibromoisoquinoline	1254514-00-5		1g	$0.0	2023-06-07
Enamine	EN300-398091-2.5g	1,6-dibromoisoquinoline	1254514-00-5		2.5g	$1386.0	2023-03-02

1,6-Dibromoisoquinoline Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

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